Cas no 2229459-40-7 (1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one
• CAS No: 2229459-40-7
• MF: C₆H₄BrNOS
• MW: 218.07105922699
• CID: 5880013
• PubChem ID: 165704027
• Update Time: 2023-12-15

1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)prop-2-en-1-one
• EN300-1920052
• 2229459-40-7

• Inchi： 1S/C6H4BrNOS/c1-2-4(9)6-8-3-5(7)10-6/h2-3H,1H2
• InChI Key： MYLUAKIQMVZTHK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C=C)=O)S1

Computed Properties

• Exact Mass: 216.91970g/mol
• Monoisotopic Mass: 216.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų